BENGHE Methodological & Application

Check Availability & Pricing

Best Practices for EXO2 Sonde Maintenance and
Cleaning: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Exo2

Cat. No.: B10854574

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper maintenance
and cleaning of the YSI EXO2 multiparameter sonde. Adherence to these best practices will
ensure the collection of high-quality, accurate data, and extend the lifespan of the instrument.

Introduction

The YSI EXO2 sonde is a versatile instrument for in-situ water quality monitoring.[1] To ensure
the accuracy and reliability of the data, a consistent and thorough maintenance and cleaning
schedule is crucial. This document outlines preventative measures, routine cleaning
procedures, and protocols for addressing heavy biofouling.

General Maintenance and Inspection

Regular inspection of the EXO2 sonde is the first line of defense against data degradation and
equipment damage. A routine check should be performed before and after each deployment.

Key Inspection Points:

e Sonde Body and Cables: Visually inspect for any signs of damage, such as cracks, deep
scratches, or cable fraying.

e Sensor Connectors: Examine the wet-mate connectors for debris or corrosion. Ensure they
are properly lubricated with Krytox grease.[2]
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e O-rings: Inspect O-rings on sensors and battery compartments for any signs of degradation,
stretching, or pinching.[2] Replace if any damage is observed.

e Central Wiper: Check the central wiper brush for frayed or bent bristles. Clean any
accumulated sediment from the brush.[2]

e Sensor Faces: Look for any visible fouling, scratches, or damage to the sensor surfaces.

Data Presentation: Maintenance and Anti-Fouling
Recommended Maintenance Frequency

The optimal frequency for cleaning and calibration is site-dependent.[2] High-fouling
environments, such as warm, nutrient-rich waters, will require more frequent maintenance than
pristine, cold-water streams.[2]

Recommended Cleaning &

Water Body Type Fouling Potential Calibration Check
Frequency

Pristine Mountain Streams Low Quarterly

Oligotrophic Lakes Low to Moderate Every 1-2 months

Rivers and Reservoirs Moderate Monthly

Estuaries and Coastal Waters High Bi-weekly to Monthly

Eutrophic or Polluted Waters Very High Weekly to Bi-weekly

This table provides general guidelines. It is recommended to initially check the sonde weekly or
bi-weekly to determine the specific fouling rate of your deployment site.[2]

Effectiveness of Anti-Fouling Methods

A study comparing different anti-fouling methods on multi-parameter probes over a ten-month
period yielded the following results for extending the reliable deployment time of conductivity
and dissolved oxygen sensors.[3]
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. Additional Percentage
. . Additional Percentage .

Anti-Fouling . Reliable Days Increase

Reliable Days Increase . .
Method o o (Dissolved (Dissolved

(Conductivity) (Conductivity)

Oxygen) Oxygen)

Copper Guards Up to 29 days 48% Up to 23 days 38%
Water Jets 26 days 43% 29 days 48%
Copper Powder

37 days 61% 60 days 100%

Paint Mix

Data adapted from a study on multi-parameter probes, providing a comparative look at anti-
fouling strategy effectiveness.[3]

Experimental Protocols
Protocol for Routine Cleaning

Objective: To remove light fouling (e.g., slime, soft sediment) from the EXO2 sonde and
sensors after deployment.

Materials:

o Clean water (tap or deionized)

» Mild, phosphate-free dishwashing liquid

o Soft-bristled brush (included in sonde maintenance Kkit)
¢ Lint-free cloths or sponges

e Krytox grease

* Isopropyl alcohol

Procedure:

« Initial Rinse: Thoroughly rinse the entire sonde with clean water to remove any loose debris.
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» Disassembly: Carefully remove the sensor guard and each individual sensor from the sonde
bulkhead.

e Sonde Body and Guard Cleaning:

o

Prepare a solution of clean water and a few drops of mild dishwashing liquid.

[¢]

Use a soft cloth or sponge to wash the sonde body and sensor guard.

For hard-to-reach areas, use a soft-bristled brush.

o

[e]

Rinse thoroughly with clean water to remove all soap residue.
e Sensor Cleaning:
o General: Gently wipe the sensor bodies with the mild soap solution and a soft cloth.

o Conductivity/Temperature Sensor: Use the small brush provided in the maintenance kit to
clean the channels of the sensor.[4]

o Optical Sensors (Turbidity, fDOM, Total Algae): The faces of these sensors are made of
sapphire and are very durable.[4] Clean the optical surfaces with a lint-free cloth and the
soap solution. A clean, wet Scotch-Brite pad can be used gently on these surfaces if
necessary.[4] Do not use abrasive materials on other sensor types.

o pH/ORP and ISE Sensors: Gently clean the sensor body. Avoid scrubbing the sensing
elements.

o Rinse all sensors thoroughly with clean water.
» Connector Maintenance:
o Inspect the wet-mate connectors on the sonde and sensors.

o If old grease and debris are present, clean the connectors with isopropyl alcohol and a lint-
free cloth, allowing the alcohol to dry completely.[2]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.youtube.com/watch?v=CtFc-OXk-ns
https://www.youtube.com/watch?v=CtFc-OXk-ns
https://www.youtube.com/watch?v=CtFc-OXk-ns
https://www.ysi.com/ysi-blog/water-blogged-blog/2021/11/top-maintenance-tips-for-exo-sondes-protect-your-investment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Apply a thin, fresh coat of Krytox grease to the rubber portion of the connectors using your
finger.[2]

e Reassembly and Final Inspection:

[¢]

Inspect the O-rings on each sensor before reinstallation. If they appear stretched or
damaged, replace them.

[¢]

Carefully reinstall each sensor into the sonde bulkhead.

[e]

Reattach the sensor guard.

o

Perform a final visual inspection of the assembled sonde.

Protocol for Heavy Biofouling Removal

Objective: To remove heavy and stubborn biofouling, such as barnacles, mussels, and thick
algal growth.

Materials:

White vinegar

Plastic scrub brush or plastic scraper

Mild, phosphate-free dishwashing liquid

Clean water

Personal Protective Equipment (gloves, safety glasses)
Procedure:

« Initial Removal: Use a plastic scraper to gently remove as much of the heavy fouling (e.g.,
barnacles) as possible from the sonde body and guard.[5] Be careful not to gouge the plastic
or metal surfaces.

e Vinegar Soak:
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o Prepare a 1:1 solution of white vinegar and clean water.[5]

o Soak the sonde guard and, if necessary, the entire sonde body in the vinegar solution for
10-15 minutes.[5] For the sonde body, ensure the connectors are sealed with sensors or
port plugs.

e Scrubbing and Cleaning:
o After soaking, use a plastic scrub brush to remove the remaining biofouling.[5][6]

o Wash the sonde and components with a mild dishwashing liquid solution to remove any
residual vinegar and fouling.

» Thorough Rinsing: Rinse all components thoroughly with clean water to remove all traces of
vinegar and soap.

e Sensor and Connector Maintenance: Follow steps 4 and 5 from the "Protocol for Routine
Cleaning" to ensure sensors and connectors are clean and properly lubricated.

» Reassembly: Reassemble the sonde as described in the routine cleaning protocol.

Protocol for O-ring Inspection and Replacement

Objective: To ensure the integrity of the waterproof seals on the EXO2 sonde.
Materials:

o Replacement O-ring kit (YSI part #599681 for EXO2)[5]

e Krytox grease

 Lint-free cloth

Procedure:

o Exposure: Carefully remove the component with the O-ring to be inspected (e.g., sensor,
battery cap).

 Visual Inspection:
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o Thoroughly inspect the O-ring for any signs of cracking, stretching, pinching, or foreign
debris.[2]

o Also inspect the sealing surface on the sonde for any scratches or debris that could
compromise the seal.

Cleaning:
o Remove the O-ring.

o Clean the O-ring and the groove it sits in with a lint-free cloth.

Replacement: If the O-ring shows any signs of damage or wear, it should be replaced
immediately.[2]

Lubrication: Apply a small amount of Krytox grease to the new or cleaned O-ring with your
finger, ensuring a thin, even coat.

Reinstallation: Carefully place the O-ring back into its groove, ensuring it is seated correctly
and not twisted. Reinstall the component.

Visualizations

Pre-Deployment Post-Deployment

Visual Inspection - Deplo Visual Inspection Cleaning Protocol | ____( Perform Maintenance
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Caption: General EXO2 Sonde Maintenance Workflow.
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Caption: Decision Tree for EXO2 Cleaning Protocol Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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